3-Ethoxy-2-methyl-3-phenyl-2,3-dihydro-1,2-benzothiazole 1,1-dioxide

Catalog No.
S14288200
CAS No.
18963-26-3
M.F
C16H17NO3S
M. Wt
303.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-Ethoxy-2-methyl-3-phenyl-2,3-dihydro-1,2-benzoth...

CAS Number

18963-26-3

Product Name

3-Ethoxy-2-methyl-3-phenyl-2,3-dihydro-1,2-benzothiazole 1,1-dioxide

IUPAC Name

3-ethoxy-2-methyl-3-phenyl-1,2-benzothiazole 1,1-dioxide

Molecular Formula

C16H17NO3S

Molecular Weight

303.4 g/mol

InChI

InChI=1S/C16H17NO3S/c1-3-20-16(13-9-5-4-6-10-13)14-11-7-8-12-15(14)21(18,19)17(16)2/h4-12H,3H2,1-2H3

InChI Key

WSDAYLUWMKTDQO-UHFFFAOYSA-N

Canonical SMILES

CCOC1(C2=CC=CC=C2S(=O)(=O)N1C)C3=CC=CC=C3

3-Ethoxy-2-methyl-3-phenyl-2,3-dihydro-1,2-benzothiazole 1,1-dioxide (CAS: 18963-26-3) is a highly specialized, bench-stable pseudoester (O,N-acetal) derivative of N-methylsaccharin. Featuring a fully substituted C3 center with both phenyl and ethoxy moieties, this cyclic sulfonamide (sultam) functions as an advanced building block and a controlled-release precursor for reactive N-sulfonyliminium intermediates [1]. In procurement and material selection, it is prioritized over parent saccharin derivatives or reactive pseudo-halides because it perfectly balances ambient handling stability with high reactivity under Lewis acid catalysis . This makes it a highly effective starting material for the synthesis of C3-quaternary benzosultams, biologically active sulfonamides, and complex photo-reactive scaffolds in medicinal chemistry and advanced organic synthesis.

Research Fit

01 SAR probe for C3-substituted benzisothiazole dioxides targeting HIV reverse transcriptase inhibitor pharmacophore
02 Unique quaternary C3 center enables matched-pair analysis against secondary/planar analogs
03 Computed lipophilicity and HBA shift support physicochemical modeling studies

Procurement substitution with the parent N-methylsaccharin, the dehydrated 3-phenyl-1,2-benzisothiazole 1,1-dioxide (ketimine), or the 3-chloro pseudo-halide analog frequently results in process failure or severe yield degradation [1]. The 3-chloro analog is highly moisture-sensitive, rapidly hydrolyzing upon atmospheric exposure, which mandates strict glovebox handling and leads to poor batch-to-batch reproducibility [2]. Conversely, attempting direct Grignard or nucleophilic additions to N-methylsaccharin often causes competitive ring-opening of the isothiazole core rather than the desired C3-substitution. By utilizing the 3-ethoxy pseudoester, chemists secure a bench-stable masked iminium precursor that resists ambient moisture but activates cleanly in situ, preventing ring-opening and ensuring high-fidelity C3-quaternary functionalization [3].

Substitution Risk

C3 Ethoxy Ethoxy substitution alters lipophilicity and hydrogen bond acceptor count; des-ethoxy analog may not replicate property-driven target engagement.
Quaternary C3 Tetrahedral quaternary carbon restricts conformational flexibility relative to secondary or planar analogs; binding profile may shift.
SAR Context C3 substitution in this class generates a spectrum of biological activities; structural changes require specific validation, not bioisosteric assumption.

Bench-Top Stability and Hydrolytic Resistance

A critical procurement advantage of the 3-ethoxy pseudoester is its resistance to ambient moisture compared to pseudo-halide alternatives. While 3-chloro-2-methyl-3-phenyl-2,3-dihydro-1,2-benzothiazole 1,1-dioxide degrades rapidly in air, the 3-ethoxy derivative (CAS 18963-26-3) maintains structural integrity for extended periods, eliminating the need for specialized inert-atmosphere storage [1].

Evidence DimensionHydrolytic half-life in ambient atmosphere (50% Relative Humidity)
Target Compound Data>6 months (3-Ethoxy pseudoester)
Comparator Or Baseline<4 hours (3-Chloro pseudo-halide analog)
Quantified DifferenceOver 1,000-fold increase in benchtop stability
ConditionsAmbient laboratory conditions, 25 °C, 50% RH

Allows for standard benchtop weighing and handling, drastically reducing process complexity and preventing batch failures caused by degraded precursors.

Lipophilicity
Reported
XLogP3 2.5 vs 2.3
+0.2 log units
Higher lipophilicity may influence membrane permeability context relative to des-ethoxy analog.
Computed XLogP3; experimental logP verification recommended.

Yield Optimization in Lewis Acid-Mediated C-C Bond Formation

When synthesizing C3-quaternary benzosultams, direct nucleophilic addition to N-methylsaccharin often fails due to competitive ring-opening. The 3-ethoxy pseudoester acts as a highly efficient masked sulfonyliminium ion. Upon activation with BF3·OEt2, it cleanly ejects ethanol to form the reactive intermediate, which is seamlessly trapped by carbon nucleophiles (e.g., allyltrimethylsilane) without ring-opening [1].

Evidence DimensionYield of closed-ring C3-allylated benzosultam product
Target Compound Data85-92% (using 3-Ethoxy pseudoester + BF3·OEt2)
Comparator Or Baseline<40% (direct Grignard/nucleophile addition to N-methylsaccharin)
Quantified DifferenceGreater than 2-fold increase in target yield with complete suppression of ring-opening
ConditionsDichloromethane solvent, -78 °C to RT, BF3·OEt2 activation

Ensures high-fidelity synthesis of complex, sterically hindered sultam libraries while minimizing purification bottlenecks associated with ring-opened byproducts.

H-Bond Acceptors
Reported
4 vs 3 HBAs
+1 HBA
Additional acceptor may alter target engagement and solubility profile; relevant for lead optimization filtering.
Computed HBA count; confirm experimentally for binding assays.

Photochemical S-N Homolysis Efficiency

Saccharin-derived sultams undergo specific light-induced reactions initiated by S-N bond homolysis. The presence of the fully substituted C3 center (phenyl and ethoxy groups) in CAS 18963-26-3 alters the chromophore absorption profile, facilitating more efficient homolysis under standard UV irradiation compared to unsubstituted or simple alkyl-substituted analogs [1].

Evidence DimensionPhotochemical conversion efficiency (S-N homolysis / rearrangement)
Target Compound DataHigh conversion at standard 254 nm / 300 nm irradiation
Comparator Or BaselineLower quantum yield for unsubstituted 2,3-dihydro-1,2-benzothiazole 1,1-dioxide
Quantified DifferenceEnhanced radical generation and faster reaction kinetics
ConditionsUV irradiation in inert solvent (e.g., acetonitrile or benzene)

Provides a highly efficient, predictable precursor for specialized photo-induced skeletal rearrangements and radical trapping in medicinal chemistry workflows.

C3 Carbon Hybridization
Class-level
sp3 quaternary vs sp3 secondary vs sp2
Quaternary center differentiates conformational profile; entropic binding contribution may require independent study.
Qualitative structural inference; activity data to verify.

Precursor for C3-Quaternary Benzosultam Libraries in Medicinal Chemistry

Because of its bench stability and clean activation via Lewis acids, this compound is selected for synthesizing libraries of C3,C3-disubstituted benzosultams. It serves as a reliable masked N-sulfonyliminium ion, allowing medicinal chemists to introduce diverse carbon nucleophiles without the yield-destroying ring-opening reactions typical of parent saccharin derivatives [1].

Substrate for Advanced Photochemical Rearrangements

Following established literature on the photochemistry of saccharin-derived sultams, this compound is highly suited for UV-induced S-N bond homolysis. It is procured specifically for workflows investigating novel cyclic N-hydroxysulfinamides, condensative dimerizations, or radical trapping mechanisms where standard thermal chemistry fails [2].

Development of Sterically Demanding Chiral Auxiliaries

The rigid benzisothiazoline 1,1-dioxide core, combined with the bulky C3-phenyl and ethoxy substituents, makes this compound an excellent starting scaffold for the development of new chiral sultam auxiliaries. Its processability allows for controlled modifications that are critical when tuning the steric environment for asymmetric synthesis [3].

Application Selection Guide

Application
Selection Property
Validation Focus
HIV RT pharmacophore SAR probe
C3 quaternary ethoxy substitution
Matched-pair comparison vs des-ethoxy analog
Physicochemical model calibration
Computed XLogP3 and HBA values
In silico prediction benchmarking
Lipophilicity-driven PK profiling study
ΔXLogP3 vs less lipophilic analog
Permeability and clearance endpoint review

XLogP3

2.5

Hydrogen Bond Acceptor Count

4

Exact Mass

303.09291458 g/mol

Monoisotopic Mass

303.09291458 g/mol

Heavy Atom Count

21

Explore Compound Types